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The morpholine ring is a privileged pharmacophore in modern medicinal chemistry, prized for
its ability to improve the physicochemical properties of drug candidates, such as aqueous
solubility and metabolic stability.[1] Its unique conformational properties and capacity for
hydrogen bonding have made it a ubiquitous component in a wide array of approved
therapeutics and clinical candidates. This guide focuses on a specific, functionalized derivative,
Methyl 4-methylmorpholine-2-carboxylate, a versatile building block for organic synthesis
and drug discovery. By providing both a methyl ester handle for amide bond formation and a
stable N-methylated tertiary amine, this molecule offers a pre-packaged, strategically-
functionalized scaffold for library synthesis and lead optimization. Its Chemical Abstracts
Service (CAS) number is 1548790-15-3.[2]

Compound Identification and Physicochemical
Properties

Accurate identification and understanding of a compound's physical properties are foundational
to its application in research. Methyl 4-methylmorpholine-2-carboxylate is a heterocyclic
organic compound featuring a morpholine core substituted at the 2-position with a methyl
carboxylate group and at the 4-position with a methyl group.
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Property Value Source

CAS Number 1548790-15-3 ChemicalBook[2]

Molecular Formula C7H13NOs ChemicalBook[2]

Molecular Weight 159.18 g/mol ChemicalBook[2]
methyl 4-methylmorpholine-2-

IUPAC Name PubChem
carboxylate

SMILES CN1CCOC(C1)C(=0)0C PubChemLite[3]

LIYTRWQOOXPCZ- _
InChl Key PubChemLite[3]
UHFFFAOYSA-N

Note: Experimental physical properties such as boiling point, melting point, and density are not
widely reported in public literature for this specific compound, likely due to its primary use as a
synthetic intermediate rather than an isolated final product. Properties would be similar to other
N-methylated morpholine esters.

Synthesis and Mechanistic Considerations

The synthesis of Methyl 4-methylmorpholine-2-carboxylate involves standard, high-yielding
transformations common in synthetic organic chemistry. A logical and efficient pathway begins
with a commercially available precursor, such as morpholine-2-carboxylic acid, and proceeds
through sequential N-alkylation and esterification.

Proposed Synthetic Workflow

The causality behind this synthetic route is rooted in the differential reactivity of the functional
groups. The secondary amine is a more potent nucleophile than the carboxylate anion, allowing
for selective N-methylation as the initial step. Subsequent esterification of the carboxylic acid is
a robust and well-established transformation.
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Caption: Proposed two-step synthesis of the target compound.

Expert Rationale for Reagent Selection:

» N-Methylation: While traditional reagents like methyl iodide are effective, they are highly
toxic. A greener and safer alternative is the use of dimethyl carbonate (DMC), which serves
as an environmentally benign methylating agent.[4] The Eschweiler-Clarke reaction, using
formaldehyde and formic acid, is another classic and high-yielding method for the exhaustive

methylation of amines.[5]

« Esterification: Fischer-Speier esterification, which involves heating the carboxylic acid in an
excess of the desired alcohol (methanol) with a strong acid catalyst, is a cost-effective and
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straightforward method for producing the methyl ester. The excess methanol serves as both
reactant and solvent, driving the equilibrium toward the product.

Applications in Drug Discovery: A Versatile Building
Block

The true value of Methyl 4-methylmorpholine-2-carboxylate lies in its utility as a scaffold for
generating diverse chemical libraries. Its two primary functional handles—the tertiary amine
and the methyl ester—allow for orthogonal chemical modifications.

e Amide Bond Formation: The methyl ester is an ideal precursor for creating a diverse array of
amides. By reacting it with various primary or secondary amines, researchers can rapidly
introduce a wide range of substituents (R?), exploring the chemical space crucial for
identifying structure-activity relationships (SAR).[1] This is a cornerstone reaction in
medicinal chemistry for building complex molecules.[6]

e The N-Methyl Group: The N-methylated tertiary amine provides several benefits. It often
enhances metabolic stability by blocking N-dealkylation, a common metabolic pathway.
Furthermore, it provides a basic handle that can be protonated at physiological pH,
improving agueous solubility—a critical parameter for oral bioavailability.

» The Morpholine Core: As a "space-directed" scaffold, the morpholine ring orients its
substituents in a well-defined, chair-like conformation, which can be crucial for precise
binding to a biological target.
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Caption: Role as a scaffold in combinatorial chemistry.

Experimental Protocol: Synthesis of Methyl 4-
methylmorpholine-2-carboxylate

This protocol describes a self-validating, two-step synthesis from morpholine-2-carboxylic acid.
Each step includes purification and assumes standard laboratory equipment and safety
procedures.

Step 1: Synthesis of 4-Methylmorpholine-2-carboxylic
acid
e Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add morpholine-2-carboxylic acid (10.0 g, 76.2 mmol).

e Reagent Addition: Add formic acid (9.2 mL, 244 mmol) followed by the slow, portion-wise
addition of a 37% aqueous solution of formaldehyde (18.3 mL, 229 mmol) while stirring in an
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ice bath to control the initial exotherm.

Reaction: Heat the mixture to 100 °C and maintain under reflux for 12 hours. The reaction
progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is
consumed.

Workup and Isolation: Cool the reaction mixture to room temperature. Remove the excess
formic acid and water under reduced pressure using a rotary evaporator. The resulting crude
solid is triturated with acetone, filtered, and dried under vacuum to yield 4-methylmorpholine-
2-carboxylic acid. The structure should be confirmed by *H NMR spectroscopy.

Step 2: Synthesis of Methyl 4-methylmorpholine-2-
carboxylate

Reaction Setup: In a 250 mL round-bottom flask, suspend the 4-methylmorpholine-2-
carboxylic acid (10.0 g, 68.9 mmol) obtained from Step 1 in anhydrous methanol (150 mL).

Catalyst Addition: Cool the suspension in an ice bath and slowly add concentrated sulfuric
acid (1.0 mL) dropwise with vigorous stirring.

Reaction: Remove the ice bath and heat the mixture to reflux (approx. 65 °C) for 8 hours.
Monitor the reaction by TLC.

Workup and Neutralization: Cool the mixture to room temperature and carefully neutralize
the acid by adding a saturated aqueous solution of sodium bicarbonate until effervescence
ceases (pH ~7-8).

Extraction: Remove the methanol under reduced pressure. Extract the agueous residue with
dichloromethane (3 x 75 mL).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The resulting crude oil can be purified by column
chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the pure
Methyl 4-methylmorpholine-2-carboxylate.

Characterization: Confirm the final product's identity and purity using *H NMR, 13C NMR, and
Mass Spectrometry.
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Safety and Handling

While specific toxicology data for Methyl 4-methylmorpholine-2-carboxylate is not readily
available, its safety profile can be inferred from related morpholine derivatives.

o General Hazards: Compounds of this class, particularly hydrochloride salts, can be harmful if
swallowed and may cause skin and serious eye irritation.[7]

e Handling Precautions:

Work in a well-ventilated fume hood.

[¢]

[¢]

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab
coat, and chemical-resistant gloves.

[¢]

Avoid inhalation of vapors and direct contact with skin and eyes.

o

Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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